molecular formula C36H78NO8P B1204930 Bis(2-hydroxyethyl)ammonium bis(2-hydroxyhexadecyl) phosphate CAS No. 93777-69-6

Bis(2-hydroxyethyl)ammonium bis(2-hydroxyhexadecyl) phosphate

Cat. No.: B1204930
CAS No.: 93777-69-6
M. Wt: 684 g/mol
InChI Key: CWUXVXMKHQNAOH-UHFFFAOYSA-N
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Description

Bis(2-hydroxyethyl)ammonium bis(2-hydroxyhexadecyl) phosphate, also known as this compound, is a useful research compound. Its molecular formula is C36H78NO8P and its molecular weight is 684 g/mol. The purity is usually 95%.
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Properties

CAS No.

93777-69-6

Molecular Formula

C36H78NO8P

Molecular Weight

684 g/mol

IUPAC Name

bis(2-hydroxyhexadecyl) hydrogen phosphate;2-(2-hydroxyethylamino)ethanol

InChI

InChI=1S/C32H67O6P.C4H11NO2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-31(33)29-37-39(35,36)38-30-32(34)28-26-24-22-20-18-16-14-12-10-8-6-4-2;6-3-1-5-2-4-7/h31-34H,3-30H2,1-2H3,(H,35,36);5-7H,1-4H2

InChI Key

CWUXVXMKHQNAOH-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCCC(COP(=O)(O)OCC(CCCCCCCCCCCCCC)O)O.C(CO)NCCO

Canonical SMILES

CCCCCCCCCCCCCCC(COP(=O)(O)OCC(CCCCCCCCCCCCCC)O)O.C(CO)NCCO

Key on ui other cas no.

93777-69-6

Synonyms

DEA-dihydroxypalmityl phosphate
DEA-DPP

Origin of Product

United States

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